Cas no 171598-19-9 (L-Alanine, N-acetyl-3-amino-, methyl ester (9CI))

• Product Name: L-Alanine, N-acetyl-3-amino-, methyl ester (9CI)
• CAS No: 171598-19-9
• MF: C₆H₁₂N₂O₃
• MW: 160.171081542969
• CID: 1354389
• Update Time: 2024-08-17

L-Alanine, N-acetyl-3-amino-, methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Alanine, N-acetyl-3-amino-, methyl ester (9CI)
• L-Alanine, N-acetyl-3-amino-, methyl ester

• Inchi： 1S/C6H12N2O3/c1-4(9)8-5(3-7)6(10)11-2/h5H,3,7H2,1-2H3,(H,8,9)/t5-/m0/s1
• InChI Key： RYBAUGVUZNAAMR-YFKPBYRVSA-N
• SMILES： C(OC)(=O)[C@H](CN)NC(C)=O

Computed Properties

• Exact Mass: 160.085
• Monoisotopic Mass: 160.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.4A^2